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Compound of Interest

Compound Name: 16,17-Dihydroapovincamine

Cat. No.: B1436113

For Researchers, Scientists, and Drug Development Professionals

Introduction

16,17-Dihydroapovincamine is a tertiary amine and a known impurity of Vincamine, a
monoterpenoid indole alkaloid extracted from the leaves of the lesser periwinkle plant (Vinca
minor). Vincamine and its semi-synthetic derivative, Vinpocetine, are recognized for their
vasodilatory and nootropic properties, primarily affecting cerebral blood flow and cognitive
function. Due to its structural similarity to these well-studied compounds, 16,17-
Dihydroapovincamine is of interest in the fields of pharmacology and drug development,
particularly concerning the impurity profiling of Vincamine- and Vinpocetine-based therapeutics.
This guide provides a comprehensive overview of the available technical information on 16,17-
Dihydroapovincamine.

Chemical and Physical Properties

Limited specific data is available for the physical properties of 16,17-Dihydroapovincamine.
The following table summarizes its key chemical identifiers.
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Property Value

CAS Number 57130-30-0
Molecular Formula C21H26N202
Molecular Weight 338.44 g/mol

CCC12CCN3CC4=C(C=CC=C4)N(C1=C(C2)C(
=0)OC)C3

Canonical SMILES

ethyl (2R,13aS,13bS)-13a-ethyl-
2,3,5,6,13a,13b-hexahydro-1H-indolo[3,2,1-
de]pyrido[3,2,1-ij][1][2]naphthyridine-2-

carboxylate

IUPAC Name

Synthesis and Purification
Synthesis

Specific, detailed experimental protocols for the de novo synthesis of 16,17-
Dihydroapovincamine are not readily available in the public domain. However, a German
patent (DE2504045A1) describes the preparation of esters of 16,17-dihydroapovincaminic acid,
suggesting that the synthesis would likely involve the manipulation of the apovincamine
scaffold. It is primarily encountered as an impurity in the synthesis or degradation of Vincamine.

Isolation and Purification

As an impurity, 16,17-Dihydroapovincamine is typically isolated and purified from bulk
Vincamine samples using chromatographic techniques. High-performance liquid
chromatography (HPLC), particularly reversed-phase HPLC, is a common method for

separating closely related alkaloids.
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Isolation

Bulk Vincamine Sample

:

Dissolution in appropriate solvent
(e.g., Methanol/Water)

Preparative Reversed-Phase HPLC

Fraction Collection based on UV detection

:

Evaporation of solvent

+ Chara%u\'zation

Purity Assessment by Analytical HPLC Structural Elucidation
NMR Spectroscopy (*H, 13C) Mass Spectrometry (HRMS) FT-IR Spectroscopy
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Potential Mechanisms of Action

16,17-Dihydroapovincamine

Inhibition? Blockade?
Phosphodiesterase 1 (PDE1) Voltage-gated Na+ Channels Inflammatory Cytokine Production
T 1 T
| | |
Ileads to ||Ieads to lleads to
Increased cGMP/cAMP Reduced Neuronal Excitability Decreased Neuroinflammation

Cerebral Vasodilation Neuroprotection

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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